1-(Chloromethoxy)-2,2-dimethylpropane
Description
1-Chloro-2,2-dimethylpropane (CAS 753-89-9), commonly known as neopentyl chloride, is a branched alkyl chloride with the molecular formula C₅H₁₁Cl and a molecular weight of 106.59 g/mol. It is derived from neopentane (2,2-dimethylpropane) by substituting one hydrogen atom with chlorine. The compound is characterized by its highly branched structure, which confers steric hindrance and influences its physical and chemical behavior. Neopentyl chloride is a liquid at room temperature, with a boiling point of 84°C and a density of 0.866 g/cm³ . It is primarily used in organic synthesis, polymer research (e.g., butyl rubber modification), and as a precursor for specialty chemicals .
Properties
CAS No. |
62153-54-2 |
|---|---|
Molecular Formula |
C6H13ClO |
Molecular Weight |
136.62 g/mol |
IUPAC Name |
1-(chloromethoxy)-2,2-dimethylpropane |
InChI |
InChI=1S/C6H13ClO/c1-6(2,3)4-8-5-7/h4-5H2,1-3H3 |
InChI Key |
YYOXXWPBNOYTIX-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)COCCl |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Industrial Relevance
- Synthetic Utility : Neopentyl chloride’s hindered structure is exploited in preparing sterically demanding ligands for catalysis. For example, its reaction with magnesium yields neopentyl Grignard reagents, which are less prone to side reactions .
- Safety and Handling : Neopentyl chloride is classified as flammable (as per CAMEO Chemicals), requiring storage in cool, ventilated areas to prevent combustion .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
